Cas no 99769-55-8 (1,4-Benzenedicarboxylicacid, 1-[(4-methylenecyclohexyl)methyl] ester)

• Product name: 1,4-Benzenedicarboxylicacid, 1-[(4-methylenecyclohexyl)methyl] ester
• CAS No: 99769-55-8
• MF: C₁₆H₁₈O₄
• MW: 274.31172
• CID: 806510
• PubChem ID: 113526

1,4-Benzenedicarboxylicacid, 1-[(4-methylenecyclohexyl)methyl] ester Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxylicacid, 1-[(4-methylenecyclohexyl)methyl] ester
• 4-(4-methylenecyclohexylmethoxycarbonyl)benzoic acid
• 4-[(4-methylidenecyclohexyl)methoxycarbonyl]benzoic acid
• NS00066140
• DTXSID30244238
• EINECS 309-032-2
• 99769-55-8

• Inchi： InChI=1S/C16H18O4/c1-11-2-4-12(5-3-11)10-20-16(19)14-8-6-13(7-9-14)15(17)18/h6-9,12H,1-5,10H2,(H,17,18)
• InChI Key： FJWRKFZPEUYKET-UHFFFAOYSA-N
• SMILES： C=C1CCC(CC1)COC(=O)C2=CC=C(C=C2)C(=O)O

Computed Properties

• Exact Mass: 274.120509
• Monoisotopic Mass: 274.120509
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 63.6

Experimental Properties

• Density: 1.2
• Boiling Point: 433.8°Cat760mmHg
• Flash Point: 158.8°C
• Refractive Index: 1.561